Cas no 135635-83-5 (Benz[a]anthracene-7,12-dione,1,2,3,4-tetrahydro-1,3-dihydroxy-8-methoxy-3-methyl-)

• Product Name: Benz[a]anthracene-7,12-dione,1,2,3,4-tetrahydro-1,3-dihydroxy-8-methoxy-3-methyl-
• CAS No: 135635-83-5
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 160783
• PubChem ID: 131899
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione,1,2,3,4-tetrahydro-1,3-dihydroxy-8-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione,1,2,3,4-tetrahydro-1,3-dihydroxy-8-methoxy-3-methyl-
• 1,3-dihydroxy-8-methoxy-3-methyl-2,4-dihydro-1H-benzo[a]anthracene-7,12-dione
• SM 196B
• 1,3-dihydroxy-8-methoxy-3-methyl-1,2,3,4-tetrahydrotetraphene-7,12-dione
• Benz(a)anthracene-7,12-dione, 1,2,3,4-tetrahydro-1,3-dihydroxy-8-methoxy-3-methyl-
• SM-196 B
• 135635-83-5
• DTXSID30929093

• Inchi： 1S/C20H18O5/c1-20(24)8-10-6-7-12-17(15(10)13(21)9-20)19(23)11-4-3-5-14(25-2)16(11)18(12)22/h3-7,13,21,24H,8-9H2,1-2H3
• InChI Key： ZTVTUCVOMPBGIG-UHFFFAOYSA-N
• SMILES： OC1(C)CC2C=CC3C(C4C(=CC=CC=4C(C=3C=2C(C1)O)=O)OC)=O

Computed Properties

• Exact Mass: 338.11544
• Monoisotopic Mass: 338.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.396
• Boiling Point: 601.5°Cat760mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.664
• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines